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Compound of Interest

Compound Name: 1,7-Diaminophenazine

Cat. No.: B1618628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary synthetic routes for the production of

1,7-diaminophenazine, a key intermediate in the synthesis of various biologically active

compounds. The routes are evaluated based on yield, reaction conditions, and the nature of

the starting materials. Detailed experimental protocols and visual representations of the

synthetic pathways are provided to aid in the selection of the most suitable method for specific

research and development needs.

Route 1: Wohl-Aue Reaction Followed by Reduction
This classical approach involves the construction of the phenazine core through a Wohl-Aue

reaction, followed by the reduction of the resulting dinitro compound to the desired diamine.

Overview of the Pathway
The synthesis begins with the condensation of a substituted aniline with a substituted

nitrobenzene to form a dinitrophenazine. This intermediate is then reduced to yield 1,7-
diaminophenazine.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1618628?utm_src=pdf-interest
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
https://www.benchchem.com/product/b1618628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Nitroaniline

1,7-Dinitrophenazine

Wohl-Aue Reaction
(e.g., KOH, heat)

1,3-Dinitrobenzene

1,7-Diaminophenazine

Reduction
(e.g., Na2S2O4 or SnCl2)

1-Chloro-2,4-dinitrobenzene

N-(4-Nitrophenyl)-
2,4-dinitroaniline

Nucleophilic Aromatic
Substitution (e.g., NaHCO3)

4-Nitroaniline

1,7-Dinitrophenazine

Intramolecular
Cyclization (e.g., base) 1,7-Diaminophenazine

Reduction
(e.g., Na2S2O4 or SnCl2)

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Guide to the Synthetic Routes for 1,7-
Diaminophenazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618628#comparison-of-synthetic-routes-for-1-7-
diaminophenazine-production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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